2-chloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide

• IUPAC Name: 2-chloro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14ClFN4O2/c1-28-19-9-8-18-23-17(11-26(18)25-19)12-6-7-15(22)16(10-12)24-20(27)13-4-2-3-5-14(13)21/h2-11H,1H3,(H,24,27)
• InChI Key: MSWFYRZEXCJQBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC(=C(C=C3)F)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C20H14ClFN4O2
• Molecular Weight: 396.8 g/mol

Description

2-chloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide, also known as PF-06282999, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a promising drug candidate that has shown potential in preclinical studies.

Scientific Research Applications

Anxiolytic Activity and Central Nervous System Applications

• Compounds similar to "2-chloro-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide" have been synthesized and tested for their anxiolytic activity and interactions with central nervous system receptors. One study reported the synthesis of imidazo[1,2-b]pyridazines with significant anxiolytic activity in behavioral tests in rats, indicating their potential application in the treatment of anxiety disorders (Barlin et al., 1994).

Synthesis and Evaluation as Imaging Agents

• Another line of research focused on the synthesis of fluoroethoxy and fluoropropoxy substituted imidazo[1,2-a]pyridines for studying peripheral benzodiazepine receptors (PBRs) using positron emission tomography (PET). These compounds showed high in vitro affinity and selectivity for PBRs, which are implicated in neurodegenerative disorders, suggesting their utility as imaging agents (Fookes et al., 2008).

Interaction with Benzodiazepine Receptors

• Research on substituted imidazo[1,2-b]pyridazines and related compounds also explored their binding to central and peripheral-type benzodiazepine receptors. Some synthesized compounds demonstrated strong and selective binding to peripheral-type benzodiazepine receptors, which could be relevant in the context of psychiatric and neurological disorders (Barlin et al., 1996).